Cas no 921788-90-1 (methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamido)benzoate
• CAS No: 921788-90-1
• MF: C₂₀H₁₈FN₅O₃S
• MW: 427.45202589035
• CID: 6401780
• PubChem ID: 18569933
• Update Time: 2025-06-09

methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamido)benzoate
• 921788-90-1
• AKOS024630461
• methyl 4-(2-{[7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamido)benzoate
• methyl 4-[[2-[[7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• methyl 4-(2-((7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamido)benzoate
• F2238-0129

• Inchi： 1S/C20H18FN5O3S/c1-29-18(28)13-2-6-15(7-3-13)22-17(27)12-30-20-24-23-19-25(10-11-26(19)20)16-8-4-14(21)5-9-16/h2-9H,10-12H2,1H3,(H,22,27)
• InChI Key： XUXAKGVGWVAKKC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=NN=C3N(C4=CC=C(F)C=C4)CCN32)=O)C=C1

Computed Properties

• Exact Mass: 427.11143879g/mol
• Monoisotopic Mass: 427.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamido)benzoate

Recent Advances in the Study of Methyl 4-(2-{7-(4-Fluorophenyl)-5H,6H,7H-Imidazo[2,1-c][1,2,4]Triazol-3-Ylsulfanyl}Acetamido)Benzoate (CAS: 921788-90-1)

The compound methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamido)benzoate (CAS: 921788-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex heterocyclic structure, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the imidazo[2,1-c][1,2,4]triazole scaffold could enhance its binding affinity to specific protein targets, such as kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another significant development involves the exploration of this compound's role in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamido)benzoate exhibits inhibitory activity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study employed high-throughput screening and cytotoxicity assays to evaluate the compound's efficacy, revealing promising results that warrant further investigation.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more precise characterization of this compound. A 2023 study in Analytical Chemistry detailed the use of liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy to analyze its stability and degradation products under various conditions. These findings are critical for ensuring the compound's suitability for pharmaceutical formulations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and scalable synthesis methods need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and conducting preclinical trials to assess its safety and efficacy in vivo.

In conclusion, methyl 4-(2-{7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamido)benzoate represents a promising candidate for further drug development. Its multifaceted pharmacological properties and recent advancements in its study underscore its potential in addressing unmet medical needs. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.